Cas no 1226427-85-5 (2-(1H-indol-3-yl)-N-2-({6-(pyridin-4-yl)aminopyridazin-3-yl}amino)ethylacetamide)

• Product Name: 2-(1H-indol-3-yl)-N-2-({6-(pyridin-4-yl)aminopyridazin-3-yl}amino)ethylacetamide
• CAS No: 1226427-85-5
• MF: C₂₁H₂₁N₇O
• MW: 387.437742948532
• CID: 6444693
• Update Time: 2025-06-08

2-(1H-indol-3-yl)-N-2-({6-(pyridin-4-yl)aminopyridazin-3-yl}amino)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-N-2-({6-(pyridin-4-yl)aminopyridazin-3-yl}amino)ethylacetamide
• 2-(1H-indol-3-yl)-N-[2-[[6-(pyridin-4-ylamino)pyridazin-3-yl]amino]ethyl]acetamide

• Inchi： 1S/C21H21N7O/c29-21(13-15-14-25-18-4-2-1-3-17(15)18)24-12-11-23-19-5-6-20(28-27-19)26-16-7-9-22-10-8-16/h1-10,14,25H,11-13H2,(H,23,27)(H,24,29)(H,22,26,28)
• InChI Key： PLLVRQJTAMMRRN-UHFFFAOYSA-N
• SMILES： C(NCCNC1=NN=C(NC2=CC=NC=C2)C=C1)(=O)CC1C2=C(NC=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(1H-indol-3-yl)-N-2-({6-(pyridin-4-yl)aminopyridazin-3-yl}amino)ethylacetamide

Introduction to 2-(1H-indol-3-yl)-N-2-({6-(pyridin-4-yl)aminopyridazin-3-yl}amino)ethylacetamide (CAS No: 1226427-85-5)

2-(1H-indol-3-yl)-N-2-({6-(pyridin-4-yl)aminopyridazin-3-yl}amino)ethylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 1226427-85-5, represents a convergence of structural complexity and biological potential, making it a subject of extensive research and development. The compound’s architecture, featuring an indole core linked to a pyridazine and pyridine moiety through amino functionalities, positions it as a promising candidate for exploring novel therapeutic applications.

The indole moiety, a well-documented pharmacophore in drug discovery, is renowned for its role in various biological processes and its presence in numerous bioactive natural products. Specifically, the 3-position of the indole ring often serves as a critical site for interactions with biological targets, including enzymes and receptors. In 2-(1H-indol-3-yl)-N-2-({6-(pyridin-4-yl)aminopyridazin-3-yl}amino)ethylacetamide, this feature is leveraged to potentially modulate biological pathways relevant to diseases such as cancer, inflammation, and neurological disorders.

The pyridazine and pyridine components of the molecule contribute further to its pharmacological profile. Pyridazines are frequently incorporated into drug molecules due to their ability to engage with various biological targets, often serving as hinge binders or scaffold structures. The presence of the 6-(pyridin-4-yl)aminopyridazin-3-yl group enhances the compound’s potential for binding to proteins and enzymes, thereby influencing cellular processes. This segment’s interaction with biological systems may contribute to the compound’s therapeutic efficacy.

The N-terminal amide functionality in 2-(1H-indol-3-yl)-N-2-({6-(pyridin-4-yl)aminopyridazin-3-yl}amino)ethylacetamide introduces additional possibilities for molecular recognition and pharmacological action. Amides are common motifs in drug design, often serving as bioisosteres or key interaction points with biological targets. The specific arrangement of the amide group in this compound may influence its solubility, bioavailability, and metabolic stability, all critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. These tools have been instrumental in understanding how 2-(1H-indol-3-yli)-N-N’-{[6-(pyrimidin -4 -yloxy)pyrimidin -2 - yl]amino}ethylacetamide interacts with potential targets. Studies suggest that the indole ring may engage with aromatic pockets on proteins, while the pyridazine and pyridine moieties could form hydrogen bonds or hydrophobic interactions. Such insights are crucial for optimizing the compound’s pharmacological properties.

The synthesis of 1226427 85 5 presents both challenges and opportunities due to its intricate structure. Multi-step synthetic routes are typically employed to construct the indole-pyridazine-pyridine framework efficiently. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have improved the yield and purity of such compounds. These developments have made it feasible to produce sufficient quantities for preclinical studies.

In preclinical research, 2-(1H-indol -3 - yl)-N-N’-{[6 -(pyrimidin -4 - yloxy)pyrimidin -2 - yl]amino}ethylacetamide has been evaluated for its potential effects on various disease models. Initial studies indicate that it may exhibit inhibitory activity against certain kinases and enzymes implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways has been explored, suggesting potential applications in treating chronic inflammatory diseases.

The compound’s structural features also make it an attractive scaffold for derivative design. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of analogs with tailored pharmacological profiles. Such libraries are invaluable for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how 1226427 85 5 might interact with target proteins at an atomic level. These simulations help identify key interaction points and provide insights into how structural modifications might enhance binding affinity or selectivity. Such data is often integrated into virtual screening platforms to accelerate the identification of promising candidates.

As our understanding of biological systems continues to evolve, so does our approach to drug design. Modern drug discovery increasingly relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computer scientists. This holistic approach ensures that compounds like 2-(1H-indol -3 - yl)-N-N’-{[6 -(pyrimidin -4 - yloxy)pyrimidin -2 - yl]amino}ethylacetamide are not only structurally innovative but also biologically relevant.

The future directions for research on this compound are multifaceted. Further preclinical studies are needed to fully elucidate its mechanism of action and therapeutic potential across different disease models. Additionally, exploring synthetic alternatives could improve scalability and cost-efficiency during late-stage development.

In conclusion,1226427 85 5 represents a compelling example of how structural complexity can translate into biological activity. Its unique combination of pharmacophores positions it as a valuable tool for exploring novel therapeutic strategies in medicine. As research progresses,2-(1H-indol -3 - yl)-N-N’-{[6 -(pyrimidin -4 - yloxy)pyrimidin -2 - yl]amino}ethylacetamide is poised to make significant contributions to both academic research and pharmaceutical development.